N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide

• IUPAC Name: N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide
• InChI: InChI=1S/C16H15ClN2O3/c1-10-2-3-11(8-14(10)17)16(21)19-12-4-6-13(7-5-12)22-9-15(18)20/h2-8H,9H2,1H3,(H2,18,20)(H,19,21)
• InChI Key: IVVZMZKGCHDRNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)OCC(=O)N)Cl
• Molecular Formula: C16H15ClN2O3
• Molecular Weight: 318.75 g/mol

Description

N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide, also known as AEB071, is a small molecule inhibitor that targets protein kinase C (PKC) activity. PKC is a family of serine/threonine kinases that play a crucial role in regulating a wide range of cellular processes, including cell proliferation, differentiation, apoptosis, and signal transduction. AEB071 has been shown to have potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases.

Mechanism of Action

N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide targets the catalytic domain of PKC, which is involved in the phosphorylation of target proteins. By inhibiting PKC activity, N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide prevents the downstream signaling pathways that are activated by PKC, leading to the inhibition of cell proliferation, differentiation, and survival.
Biochemical and Physiological Effects:
N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide has been shown to have a wide range of biochemical and physiological effects. In cancer cells, N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide induces apoptosis, inhibits cell proliferation, and reduces the expression of pro-survival genes. In autoimmune disorders, N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide reduces the activity of immune cells, including T cells and B cells, and prevents tissue damage. In inflammatory diseases, N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has a high affinity for PKC and is highly selective, which reduces the risk of off-target effects. However, N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide has some limitations for lab experiments. It has a short half-life, which requires frequent dosing. It also has poor solubility in water, which limits its use in in vivo studies.

Future Directions

There are several future directions for the research on N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide. One direction is to investigate the potential therapeutic applications of N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide in other diseases, such as neurological disorders and cardiovascular diseases. Another direction is to develop more potent and selective PKC inhibitors based on the structure of N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide. Additionally, the development of novel drug delivery systems for N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide could enhance its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide involves the reaction of 3-chloro-4-methylbenzoyl chloride with 4-(2-amino-2-oxoethoxy)aniline in the presence of a base, followed by purification through column chromatography. The yield of the synthesis process is around 50%.

Scientific Research Applications

N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide has been extensively studied for its potential therapeutic applications in various diseases. In cancer, N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide has been shown to inhibit the growth and survival of cancer cells, including melanoma, breast cancer, and pancreatic cancer. In autoimmune disorders, N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide has been shown to reduce inflammation and prevent tissue damage. In inflammatory diseases, N-[4-(2-amino-2-oxoethoxy)phenyl]-3-chloro-4-methylbenzamide has been shown to inhibit the production of pro-inflammatory cytokines.